(1-Methoxypiperidin-4-yl)acetic acid ethyl ester

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: ethyl 2-(1-methoxypiperidin-4-yl)acetate
• InChI: InChI=1S/C10H19NO3/c1-3-14-10(12)8-9-4-6-11(13-2)7-5-9/h9H,3-8H2,1-2H3
• InChI Key: YLBLQHJCTGRTGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCN(CC1)OC

Description

(1-Methoxypiperidin-4-yl)acetic acid ethyl ester is a useful research compound. Its molecular formula is C10H19NO3 and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (1-methoxy-piperidin-4-ylidene)-acetic acid ethyl ester (597 mg, 3 mmol) in 20 ml of methanol was added 10% Pd/C (100 mg). The mixture was hydrogenated for 2 h and filtered. The filtrate was concentrated under reduced pressure to give the crude product, which was directly used in the next step without further purification. Yield: 500 mg of (1-methoxy-piperidin-4-yl)-acetic acid ethyl ester as an oil.